Cas no 2229533-95-1 (3,3-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-ol)

• Product Name: 3,3-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-ol
• CAS No: 2229533-95-1
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• CID: 6283961
• PubChem ID: 165633912
• Update Time: 2025-05-24

3,3-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-ol
• 3,3-difluoro-3-[4-(morpholin-4-yl)phenyl]propan-1-ol
• EN300-1951680
• 2229533-95-1

• Inchi： 1S/C13H17F2NO2/c14-13(15,5-8-17)11-1-3-12(4-2-11)16-6-9-18-10-7-16/h1-4,17H,5-10H2
• InChI Key： DWAFWDPXLBJHHV-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C=CC(=CC=1)N1CCOCC1)F

Computed Properties

• Exact Mass: 257.12273511g/mol
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.7Ų

Additional information on 3,3-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-ol

Research Brief on 3,3-Difluoro-3-4-(morpholin-4-yl)phenylpropan-1-ol (CAS: 2229533-95-1): Recent Advances and Applications

The compound 3,3-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-ol (CAS: 2229533-95-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated morpholine moiety, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activity, making it a compound of high interest for drug discovery and development.

One of the key areas of research involving 3,3-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-ol is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the incorporation of this compound into inhibitor scaffolds has demonstrated enhanced selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of PI3K inhibitors, which are pivotal in cancer therapy. The study reported that derivatives of this compound exhibited improved metabolic stability and reduced off-target effects compared to earlier generations of inhibitors.

Another significant advancement is the exploration of this compound's pharmacokinetic profile. Research conducted by a team at the University of California, San Francisco, revealed that the difluorinated morpholine group contributes to increased membrane permeability and oral bioavailability. This finding is particularly relevant for the design of orally administered drugs, as it addresses one of the major challenges in drug development—ensuring adequate absorption and distribution. The study, published in ACS Pharmacology & Translational Science, utilized in vitro and in vivo models to validate these properties, providing a robust foundation for future clinical applications.

In addition to its therapeutic potential, recent work has also focused on optimizing the synthetic routes for 3,3-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-ol. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, which is crucial for industrial-scale production. The authors employed a novel catalytic system that reduced the number of steps and improved overall yield, making the compound more accessible for further research and development.

Looking ahead, the versatility of 3,3-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-ol suggests it will continue to be a focal point in drug discovery. Ongoing studies are investigating its potential in neurodegenerative diseases and infectious diseases, leveraging its unique chemical properties to target novel biological pathways. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics.